Cas no 2138060-43-0 (2-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid)

• Product Name: 2-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid
• CAS No: 2138060-43-0
• MF: C₁₃H₁₃FN₂O₂S
• MW: 280.317925214767
• CID: 5777188
• PubChem ID: 165499169
• Update Time: 2025-10-28

2-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[6-fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid
• EN300-1153414
• 2138060-43-0
• 2-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid

• Inchi： 1S/C13H13FN2O2S/c1-7(2)12-15-10-4-3-8(14)5-9(10)13(16-12)19-6-11(17)18/h3-5,7H,6H2,1-2H3,(H,17,18)
• InChI Key： ZEBUGLHCUFJUSA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C2C=C(C=CC=2N=C(C(C)C)N=1)F

Computed Properties

• Exact Mass: 280.06817700g/mol
• Monoisotopic Mass: 280.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid

Comprehensive Overview of 2-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid (CAS No. 2138060-43-0)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid (CAS No. 2138060-43-0) has emerged as a compound of significant interest. This quinazoline derivative is gaining attention due to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique sulfanyl acetic acid moiety, which may contribute to enhanced bioactivity and solubility. The presence of a fluoro substituent at the 6-position further adds to its chemical versatility, making it a valuable scaffold for structural modifications.

The compound's CAS number 2138060-43-0 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Recent studies highlight its role as a potential intermediate in the synthesis of kinase inhibitors, a class of therapeutics dominating oncology research. With the rise of personalized medicine and targeted drug delivery systems, the demand for specialized heterocyclic compounds like this has surged. Analytical techniques such as HPLC and LC-MS are routinely employed to characterize its purity and stability, addressing growing concerns about pharmaceutical impurities in the post-COVID era.

From a structural perspective, the propan-2-yl (isopropyl) group at the 2-position of the quinazoline core introduces steric effects that may influence receptor binding affinity. This feature aligns with current trends in fragment-based drug design, where small molecular weight compounds are optimized for specific biological targets. The compound's logP and pKa values are frequently discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions, reflecting the pharmaceutical industry's focus on drug-likeness parameters.

Environmental considerations have also brought attention to this molecule's green chemistry profile. The sulfanyl linkage offers potential for biodegradable transformations, resonating with the global push for sustainable chemistry practices. Laboratories working with this compound often employ microwave-assisted synthesis to improve yield and reduce energy consumption, addressing common search queries about eco-friendly synthetic routes.

In material science applications, the 6-fluoroquinazoline structure has shown promise in organic electronic devices. The compound's ability to form stable thin films makes it relevant for OLED (Organic Light-Emitting Diode) research, a hot topic in display technology forums. Its thermal stability data, often searched alongside its CAS number, is crucial for researchers developing high-performance electronic materials.

Patent landscape analysis reveals growing intellectual property activity around fluorinated quinazoline derivatives, with 2138060-43-0 appearing in several recent applications. This correlates with increased searches for novel chemical entities in patent databases. The compound's structure-activity relationship (SAR) studies frequently appear in medicinal chemistry publications, particularly in contexts of signal transduction inhibition and enzyme modulation.

Quality control protocols for 2-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid emphasize spectroscopic characterization techniques. Nuclear Magnetic Resonance (NMR) data, especially 19F-NMR due to the fluorine atom, provides critical structural verification. These analytical aspects address frequent queries from quality assurance professionals about compound identification methods in regulatory submissions.

The compound's potential in combinatorial chemistry libraries has been noted in several recent publications. Its modular structure allows for diverse structure-activity optimization, making it valuable for high-throughput screening platforms. This aligns with pharmaceutical industry trends toward AI-assisted drug discovery, where search volumes for computational chemistry tools have significantly increased.

Stability studies indicate that proper storage conditions (typically 2-8°C under inert atmosphere) are essential for maintaining the integrity of CAS 2138060-43-0. This information responds to common logistical questions about chemical storage best practices. The compound's material safety data sheet (MSDS) requirements are frequently updated to reflect evolving laboratory safety standards worldwide.

In conclusion, 2-{[6-Fluoro-2-(propan-2-yl)quinazolin-4-yl]sulfanyl}acetic acid represents a multifaceted chemical entity with applications spanning from medicinal chemistry to advanced materials. Its CAS registry number 2138060-43-0 serves as an important reference point for researchers navigating the expanding universe of fluorinated heterocycles. As scientific inquiry continues to explore its potential, this compound remains at the forefront of innovation chemistry, addressing both current challenges and future opportunities in molecular design.